Cas no 58997-95-8 (Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester)

Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester structure
58997-95-8 structure
Product Name:Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester
CAS No:58997-95-8
MF:C12H20O5
MW:244.284204483032
CID:340233
PubChem ID:10911754
Update Time:2025-04-19

Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester
    • diethyl 2-acetyl-2-methylpentanedioate
    • 58997-95-8
    • DTXSID50448130
    • Inchi: 1S/C12H20O5/c1-5-16-10(14)7-8-12(4,9(3)13)11(15)17-6-2/h5-8H2,1-4H3
    • InChI Key: ZWLDTWSQYAJEHU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(C)=O)(C)CCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 244.1311
  • Monoisotopic Mass: 244.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67

Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester Related Literature

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd